Cas no 2138083-65-3 (4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,3-triazole)

• Product Name: 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,3-triazole
• CAS No: 2138083-65-3
• MF: C₁₁H₁₈BrN₃
• MW: 272.184721469879
• CID: 6246078
• PubChem ID: 165491333
• Update Time: 2025-11-01

4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2138083-65-3
• EN300-1157469
• 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,3-triazole

• Inchi： 1S/C11H18BrN3/c1-8-3-4-10(12)5-9(8)6-11-7-15(2)14-13-11/h7-10H,3-6H2,1-2H3
• InChI Key： ZTUPTUNHUJONSF-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)C(CC2=CN(C)N=N2)C1

Computed Properties

• Exact Mass: 271.06841g/mol
• Monoisotopic Mass: 271.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,3-triazole

Professional Introduction to Compound with CAS No. 2138083-65-3 and Product Name: 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,3-triazole

The compound with the CAS number 2138083-65-3 and the product name 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,3-triazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a 5-bromo-2-methylcyclohexyl side chain and a methyl-substituted triazole ring makes it a particularly intriguing molecule for further research and development.

In recent years, there has been growing interest in the development of novel triazole derivatives due to their potential applications in medicinal chemistry. Triazoles have demonstrated efficacy as antifungal, antiviral, and anticancer agents, making them a cornerstone in drug discovery. The specific modification of the 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,3-triazole structure allows for fine-tuning of its pharmacokinetic properties, enhancing its bioavailability and target specificity.

One of the most compelling aspects of this compound is its structural flexibility. The 5-bromo-2-methylcyclohexyl moiety introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. This structural feature is particularly valuable in the design of small molecules that require precise binding to their intended receptors. The bromine atom, in particular, has been shown to enhance binding affinity in several drug candidates by participating in halogen bonding interactions.

Recent studies have highlighted the importance of triazole derivatives in addressing emerging therapeutic challenges. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated that modifications to the triazole core can significantly alter its pharmacological profile. The compound 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,3-triazole is no exception, showing promise in preclinical studies for its ability to inhibit certain kinases involved in cancer progression.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the triazole ring via a nucleophilic addition reaction followed by methylation at the 4-position. The introduction of the 5-bromo-2-methylcyclohexyl group is achieved through a Friedel-Crafts alkylation reaction, which necessitates careful selection of catalysts and solvents to ensure high yield and purity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound to its target proteins. These studies have revealed that the methyl-substituted triazole ring interacts favorably with hydrophobic pockets in the active site, while the 5-bromo-2-methylcyclohexyl side chain forms critical hydrogen bonds with polar residues. This detailed understanding has guided further optimization efforts aimed at improving potency and selectivity.

The potential therapeutic applications of 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,3-triazole are vast. Beyond its role as an anticancer agent, preliminary data suggest that it may also exhibit antimicrobial properties. This dual functionality makes it an attractive candidate for combination therapies aimed at combating drug-resistant pathogens. Additionally, its structural framework suggests potential applications in other areas such as inflammation and neurodegenerative diseases.

In conclusion, the compound with CAS number 2138083-65-3 and product name 4-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,3-triazole represents a significant contribution to modern pharmaceutical research. Its unique structural features and promising biological activity position it as a valuable tool for further investigation into novel therapeutic strategies. As research continues to uncover new insights into its mechanism of action and pharmacological properties, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.